Cas no 1173516-15-8 (4-Pyridinecarboximidic acid, hydrazide dihydrochloride)

• Product Name: 4-Pyridinecarboximidic acid, hydrazide dihydrochloride
• CAS No: 1173516-15-8
• MF: C₆H₁₀Cl₂N₄
• MW: 209.07639837265
• MDL: MFCD09910370
• CID: 5206174
• Update Time: 2026-03-06

4-Pyridinecarboximidic acid, hydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboximidic acid, hydrazide dihydrochloride
• 4-Pyridinecarboximidic acid, hydrazide, hydrochloride (1:2)

• MDL： MFCD09910370
• Inchi： 1S/C6H8N4.2ClH/c7-6(10-8)5-1-3-9-4-2-5;;/h1-4H,8H2,(H2,7,10);2*1H
• InChI Key： WTSQRXIHEAFPNK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC(/C(=N\N)/N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 126
• Topological Polar Surface Area: 77.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Pyridinecarboximidic acid, hydrazide dihydrochloride

Introduction to 4-Pyridinecarboximidic acid, hydrazide dihydrochloride (CAS No. 1173516-15-8)

4-Pyridinecarboximidic acid, hydrazide dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1173516-15-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of both a carboximidic acid moiety and a hydrazide group, make it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

The hydrazide dihydrochloride salt form of 4-Pyridinecarboximidic acid enhances its solubility in aqueous solutions, which is a critical factor for its application in biochemical assays and pharmaceutical formulations. This solubility profile facilitates its use in various laboratory settings, including high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound’s ability to participate in multiple types of chemical reactions, such as condensation and cyclization, makes it a valuable tool for medicinal chemists seeking to develop novel heterocyclic compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-Pyridinecarboximidic acid, hydrazide dihydrochloride as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. Specifically, studies have demonstrated its utility in modulating the activity of metalloproteinases and other hydrolases involved in inflammatory pathways. The carboximidic acid moiety serves as a reactive site for covalent bonding with biological targets, while the hydrazide group can engage in hydrogen bonding or form Schiff bases with amino acid residues. Such interactions are pivotal for achieving high binding affinity and selectivity in drug design.

In the realm of medicinal chemistry, the synthesis of 4-Pyridinecarboximidic acid, hydrazide dihydrochloride has been optimized through multi-step organic transformations, including condensation reactions with hydrazine hydrate and subsequent salt formation with hydrochloric acid. These synthetic routes ensure high yields and purity, making the compound readily available for further functionalization. Researchers have leveraged this compound to introduce pyridine-based pharmacophores into drug candidates, which have shown promise in preclinical trials for treating conditions such as neurodegenerative disorders and cardiovascular diseases.

The pharmacological profile of derivatives derived from 4-Pyridinecarboximidic acid has been extensively explored in recent years. For instance, modifications to the pyridine ring or the hydrazide group have led to compounds with enhanced bioavailability and reduced toxicity. These derivatives have been tested in cell-based assays and animal models, revealing potential therapeutic effects that warrant further investigation. The dihydrochloride salt form also contributes to improved pharmacokinetic properties by ensuring stable crystalline structures suitable for formulation into oral or injectable medications.

From an industrial perspective, the demand for 4-Pyridinecarboximidic acid, hydrazide dihydrochloride has grown alongside the expansion of contract research organizations (CROs) and pharmaceutical companies investing in innovative drug development programs. Its role as a key intermediate in synthesizing complex molecules underscores its importance in modern drug discovery pipelines. Moreover, advancements in green chemistry principles have encouraged the development of sustainable synthetic methodologies for producing this compound without compromising efficiency or environmental safety.

The future prospects of 4-Pyridinecarboximidic acid derivatives are bright, with ongoing research focusing on expanding their applications beyond traditional therapeutic areas. For example, nanotechnology-based delivery systems are being explored to enhance the targeted delivery of these compounds to specific tissues or cells. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians are expected to yield novel insights into how these molecules interact with biological systems at the molecular level.

In conclusion,4-Pyridinecarboximidic acid, particularly its dihydrochloride form (CAS No. 1173516-15-8), represents a significant advancement in chemical biology and drug development. Its unique structural properties enable diverse applications across multiple scientific disciplines, making it an indispensable tool for researchers striving to innovate in pharmaceutical sciences. As new methodologies emerge and our understanding of molecular interactions deepens,4-Pyridinecarboximidic acid, hydrazide dihydrochloride will continue to play a pivotal role in shaping the future of medicine.